Cas no 1082838-02-5 (3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid)

• Product Name: 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid
• CAS No: 1082838-02-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5250122
• Update Time: 2025-10-28

3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID
• 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-12-7(9(13)14)6(10)5-3-2-4-11-8(5)12/h2-4H,10H2,1H3,(H,13,14)
• InChI Key： AUULYLRMJSOZFK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=CN=C2N1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 1
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid

Introduction to 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid (CAS No. 1082838-02-5)

3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid (CAS No. 1082838-02-5) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, often referred to by its systematic name, is a member of the pyrrolopyridine family and has garnered attention due to its unique structural properties and potential biological activities.

The chemical structure of 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid consists of a pyrrolopyridine core with an amino group and a carboxylic acid moiety. The presence of these functional groups imparts the molecule with diverse reactivity and the ability to form various derivatives, making it a valuable starting material in synthetic chemistry.

In recent years, the study of 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid has expanded beyond its basic chemical properties. Researchers have explored its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. One notable area of interest is its role as a scaffold for the design of inhibitors targeting specific enzymes and receptors involved in various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific kinases, making them promising candidates for further drug development.

Beyond its applications in kinase inhibition, 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid has also shown promise in the field of neuroscience. Research conducted at the University of California, San Francisco, investigated the compound's ability to modulate neurotransmitter receptors. The findings indicated that certain derivatives could act as selective agonists or antagonists at specific receptor subtypes, suggesting potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The versatility of 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid extends to its use as a building block in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which can significantly accelerate the drug discovery process. By using this compound as a core scaffold, researchers can generate a wide range of structurally diverse molecules with varying biological activities.

In addition to its medicinal applications, 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid has been studied for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of new materials with applications in electronics and energy storage. For example, research at the Massachusetts Institute of Technology (MIT) explored the use of this compound as a component in organic semiconductors and photovoltaic devices.

The synthesis of 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid has been optimized through various methods to improve yield and purity. One common synthetic route involves the condensation of 4-aminoantipyrine with ethyl cyanoacetate followed by cyclization and subsequent functional group modifications. These advancements in synthetic methods have facilitated the large-scale production of this compound for both research and industrial applications.

The safety profile of 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid is an important consideration for its use in pharmaceuticals and other applications. Extensive toxicological studies have been conducted to evaluate its potential risks. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

In conclusion, 3-Amino-1-methyl-1H-pyrrolo[2,3-B]pyridine-2-carboxylic acid (CAS No. 1082838-02-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in fields such as medicinal chemistry, neuroscience, materials science, and combinatorial chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.